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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The Stimulator of Interferon Genes (STING) pathway is a critical component of the innate

immune system, responsible for detecting cytosolic DNA, a hallmark of many viral infections.

Activation of STING triggers a potent antiviral response, primarily through the production of

type I interferons (IFNs) and other inflammatory cytokines. This has positioned STING agonists

as a promising class of antiviral therapeutics. This technical guide provides a comprehensive

overview of the antiviral research applications of STING agonists, with a focus on the non-

nucleotide small-molecule STING agonist-28 (also known as CF510), and supplemented with

data from the well-characterized agonists diABZI and 2'3'-cGAMP to illustrate the broader

principles and methodologies.

The STING Signaling Pathway in Antiviral Immunity
The canonical STING signaling pathway is initiated by the detection of cytosolic double-

stranded DNA (dsDNA) by cyclic GMP-AMP synthase (cGAS). Upon binding to dsDNA, cGAS

synthesizes the second messenger cyclic GMP-AMP (cGAMP), which in turn binds to and

activates STING, an endoplasmic reticulum-resident transmembrane protein. This binding

event induces a conformational change in STING, leading to its oligomerization and
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translocation from the endoplasmic reticulum to the Golgi apparatus. In the Golgi, STING

serves as a scaffold to recruit and activate TANK-binding kinase 1 (TBK1). TBK1 then

phosphorylates both STING and the transcription factor Interferon Regulatory Factor 3 (IRF3).

Phosphorylated IRF3 dimerizes and translocates to the nucleus, where it drives the

transcription of genes encoding type I IFNs (e.g., IFN-β) and other IFN-stimulated genes (ISGs)

that establish an antiviral state. The STING pathway can also activate the NF-κB signaling

pathway, leading to the production of pro-inflammatory cytokines.[1][2]
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In Vitro Antiviral Assay Workflow (Plaque Reduction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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